Cas no 102613-14-9 (5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one)
102613-14-9 structure
Product Name:5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one
CAS No:102613-14-9
MF:C8H10N2OS
MW:182.242800235748
MDL:MFCD01951136
CID:165854
PubChem ID:697213
Update Time:2025-04-19
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(2-propen-1-yl)-2-thioxo-
- 5-ALLYL-2-MERCAPTO-6-METHYL-PYRIMIDIN-4-OL
- 6-methyl-5-prop-2-enyl-2-sulfanylidene-1H-pyrimidin-4-one
- 5-allyl-2-mercapto-6-methylpyrimidin-4(3H)-one
- 5-Allyl-6-methyl-2-thiouracil
- 5-allyl-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
- 6-methyl-5-(prop-2-en-1-yl)-2-sulfanylpyrimidin-4-ol
- AC1LF3UU
- ACMC-20f1gj
- AG-D-12142
- BRN 0129965
- Uracil, 5-allyl-6-methyl-2-thio-
- BUTTPARK 8\02-87
- 5-ALLYL-4-HYDROXY-2-MERCAPTO-6-METHYLPYRIMIDINE
- CS-0444730
- 5-Allyl-6-methyl-2-sulfanyl-4-pyrimidinol #
- 5-Allyl-2-mercapto-6-methylpyrimidin-4-ol
- BRD-K54950429-001-01-7
- IBWZVOPQOIWLAD-UHFFFAOYSA-N
- CCG-835
- 5-allyl-6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- 102613-14-9
- LS-01896
- DTXSID60145380
- 6-methyl-5-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
- HMS1529J17
- AKOS000273607
- MFCD01951136
- 2-Thio-4-methyl-5-allyl-6-oxypyrimidin
- AKOS015868086
- Maybridge4_003031
- 4-24-00-01385 (Beilstein Handbook Reference)
- NCGC00176286-01
- 5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one
-
- MDL: MFCD01951136
- Inchi: 1S/C8H10N2OS/c1-3-4-6-5(2)9-8(12)10-7(6)11/h3H,1,4H2,2H3,(H2,9,10,11,12)
- InChI Key: IBWZVOPQOIWLAD-UHFFFAOYSA-N
- SMILES: S=C1NC(C(CC=C)=C(C)N1)=O
Computed Properties
- Exact Mass: 182.051384g/mol
- Monoisotopic Mass: 182.051384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 182.25g/mol
- XLogP3: 1.1
- Topological Polar Surface Area: 73.2Ų
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A297010-250mg |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 250mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A297010-500mg |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 500mg |
$ 450.00 | 2022-06-08 | ||
| TRC | A297010-1000mg |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 1g |
$ 720.00 | 2022-06-08 | ||
| Apollo Scientific | OR8760-250mg |
5-Allyl-4-hydroxy-2-mercapto-6-methylpyrimidine |
102613-14-9 | 250mg |
£112.00 | 2025-02-20 | ||
| Apollo Scientific | OR8760-1g |
5-Allyl-4-hydroxy-2-mercapto-6-methylpyrimidine |
102613-14-9 | 1g |
£224.00 | 2025-02-20 | ||
| Chemenu | CM484463-1g |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 97% | 1g |
$264 | 2023-02-03 | |
| abcr | AB405617-500 mg |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB405617-1 g |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB405617-5 g |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 5g |
€907.00 | 2023-04-25 | ||
| Matrix Scientific | 036913-500mg |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one |
102613-14-9 | 500mg |
$189.00 | 2023-09-06 |
5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
102613-14-9 (5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one) Related Products
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- 300574-56-5(4(1H)-Pyrimidinone,2,3-dihydro-5-(3-hydroxypropyl)-6-methyl-2-thioxo-)
- 16064-21-4(2-sulfanyl-5,6,7,8-tetrahydroquinazolin-4-ol)
- 54089-09-7(5,6-Diethyl-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone)
- 29113-41-5(5-Butyl-4-hydroxy-2-mercapto-6-methylpyrimidine)
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- 34618-56-9(2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[d]pyrimidin-4-one)
- 35563-27-0(2-sulfanyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-ol)
- 134694-90-9(4-HYDROXY-5-METHYL-6-N-PROPYLPYRIMIDINE-2-THIOL)
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